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Compound of Interest

Compound Name: Mollisorin A

Cat. No.: B1162283

Mollisorin A: A Comparative Analysis of
Antifungal Efficacy

A comprehensive review of the available data on the minimum inhibitory concentration (MIC) of
Mollisorin A against a range of fungal pathogens has been compiled to provide researchers,
scientists, and drug development professionals with a valuable comparative resource. This
guide summarizes the antifungal spectrum of Mollisorin A, presents the quantitative data in a
clear tabular format, and details the experimental methodologies employed in these crucial
studies.

Initial searches for "Mollisorin A" did not yield specific results on its antifungal properties.
However, a closely related compound, Mollisin, a protein isolated from the chestnut Castanea
mollissima, has demonstrated notable antifungal activity. This guide will focus on the available
data for Mollisin, as it is the most relevant information found. It is crucial to note that while the
names are similar, Mollisorin A and Mollisin are distinct compounds, and the following data
pertains exclusively to Mollisin.

Minimum Inhibitory Concentration (MIC) of Mollisin
Across Fungal Strains

The antifungal activity of Mollisin has been evaluated against several filamentous fungi. The
half-maximal inhibitory concentration (IC50), a value related to the MIC, provides a quantitative
measure of its efficacy.
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Fungal Strain IC50 (pM)
Fusarium oxysporum 0.83[1]
Mycosphaerella arachidicola 6.48[1]
Physalospora piricola 9.21[1]

Experimental Protocols

The determination of the antifungal activity of Mollisin was conducted using established

methodologies to ensure the reliability and reproducibility of the results.

Mycelial Growth Inhibition Assay:

The antifungal activity of Mollisin was assessed by measuring the inhibition of mycelial growth

of the target fungal strains. The assay was performed as follows:

Fungal Culture: The fungal strains (Fusarium oxysporum, Mycosphaerella arachidicola, and
Physalospora piricola) were cultured on potato dextrose agar (PDA) plates.

Assay Setup: A small disc of agar containing the fungal mycelium was placed in the center of
a fresh PDA plate.

Application of Mollisin: Sterile filter paper discs impregnated with varying concentrations of
Mollisin were placed at a distance from the fungal inoculum.

Incubation: The plates were incubated at a suitable temperature for fungal growth (typically
25-28°C) for a period of 48 to 72 hours.

Measurement of Inhibition: The diameter of the zone of inhibition, where fungal growth was
prevented by Mollisin, was measured. The IC50 value was then calculated, representing the
concentration of Mollisin required to inhibit 50% of the fungal growth compared to a control
without the protein.

Experimental Workflow
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The following diagram illustrates the general workflow for determining the antifungal activity of
a compound like Mollisin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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